Cas no 4920-99-4 (Benzene,1-ethyl-3-(1-methylethyl)-)

Benzene,1-ethyl-3-(1-methylethyl)- structure

4920-99-4 structure

Product Name:Benzene,1-ethyl-3-(1-methylethyl)-

CAS No:4920-99-4

MF:C₁₁H₁₆

MW:148.244743347168

CID:332292

Update Time:2025-04-19

Benzene,1-ethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-ethyl-3-(1-methylethyl)-
- 1-ETHYL-3-ISO-PROPYLBENZENE
- 1-ethyl-3-propan-2-ylbenzene
- 1-Aethyl-3-isopropyl-benzol
- Cumene,m-ethyl
- m-Ethylcumene
- Inchi： 1S/C11H16/c1-4-10-6-5-7-11(8-10)9(2)3/h5-9H,4H2,1-3H3
- InChI Key： GSLSBTNLESMZTN-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC=C(CC)C=1

Computed Properties

Exact Mass: 148.12500
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8

Experimental Properties

Density: 0.8550
Melting Point: -44.72°C (estimate)
Boiling Point: 192°C
Refractive Index: 1.4900
PSA: 0.00000
LogP: 3.37240

Benzene,1-ethyl-3-(1-methylethyl)- Production Method

Production Method 1

9005-53-2

4920-99-4

89-72-5

2944-49-2

2082-61-3

1123-94-0

1197-34-8

620-14-4

2039-89-6

3520-52-3

1074-17-5

3180-09-4

698-71-5

119-64-2

644-35-9

2049-95-8

1321-94-4

1470-94-6

3637-01-2

123-07-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C

Reference

: Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations

Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Benzene,1-ethyl-3-(1-methylethyl)- Raw materials

Lignin

Benzene,1-ethyl-3-(1-methylethyl)- Preparation Products

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